L-Leucyl-L-Leucine methyl ester (hydrochloride)
L-Leucyl-L-Leucine methyl ester (hydrochloride)
L-Leucyl-L-Leucine methyl ester (LLME) is a lysosomal condensation product that has been reported to be cytotoxic towards natural killer cells and CD4 It has also been shown to induce death of monocytes, polymorphonuclear leukocytes, and myeloid tumor cells. Upon entry into cells via receptor-mediated endocytosis, LLME undergoes a condensation process catalyzed by dipeptidyl peptidase I (DPPI) in lysosomes. This condensation leads to lysosomal rupture and DNA fragmentation in DPPI-expressing immune cells such as cytotoxic T cells and natural killer cells.
Brand Name:
Vulcanchem
CAS No.:
6491-83-4
VCID:
VC0159693
InChI:
InChI=1S/C13H26N2O3.ClH/c1-8(2)6-10(14)12(16)15-11(7-9(3)4)13(17)18-5;/h8-11H,6-7,14H2,1-5H3,(H,15,16);1H/t10-,11-;/m0./s1
SMILES:
CC(C)CC(C(=O)NC(CC(C)C)C(=O)OC)N.Cl
Molecular Formula:
C13H27ClN2O3
Molecular Weight:
294.82 g/mol
L-Leucyl-L-Leucine methyl ester (hydrochloride)
CAS No.: 6491-83-4
Reference Standards
VCID: VC0159693
Molecular Formula: C13H27ClN2O3
Molecular Weight: 294.82 g/mol
| CAS No. | 6491-83-4 |
|---|---|
| Product Name | L-Leucyl-L-Leucine methyl ester (hydrochloride) |
| Molecular Formula | C13H27ClN2O3 |
| Molecular Weight | 294.82 g/mol |
| IUPAC Name | methyl (2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-methylpentanoate;hydrochloride |
| Standard InChI | InChI=1S/C13H26N2O3.ClH/c1-8(2)6-10(14)12(16)15-11(7-9(3)4)13(17)18-5;/h8-11H,6-7,14H2,1-5H3,(H,15,16);1H/t10-,11-;/m0./s1 |
| Standard InChIKey | RVXQFTNCULOWRV-ACMTZBLWSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)OC)N.Cl |
| SMILES | CC(C)CC(C(=O)NC(CC(C)C)C(=O)OC)N.Cl |
| Canonical SMILES | CC(C)CC(C(=O)NC(CC(C)C)C(=O)OC)N.Cl |
| Description | L-Leucyl-L-Leucine methyl ester (LLME) is a lysosomal condensation product that has been reported to be cytotoxic towards natural killer cells and CD4 It has also been shown to induce death of monocytes, polymorphonuclear leukocytes, and myeloid tumor cells. Upon entry into cells via receptor-mediated endocytosis, LLME undergoes a condensation process catalyzed by dipeptidyl peptidase I (DPPI) in lysosomes. This condensation leads to lysosomal rupture and DNA fragmentation in DPPI-expressing immune cells such as cytotoxic T cells and natural killer cells. |
| Synonyms | LLME;LLOMe |
| Reference | 1.Ohlin, M.,Danielsson, L.,Carlsson, R., et al. The effect of leucyl-leucine methyl ester on proliferation and Ig secretion of EBV-transformed human B lymphocytes. Immunology 66(4), 485-490 (1989). |
| PubChem Compound | 15598024 |
| Last Modified | Nov 11 2021 |
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